Cas no 348133-46-0 (5-fluoro-1-N-methylbenzene-1,2-diamine)

5-fluoro-1-N-methylbenzene-1,2-diamine structure
348133-46-0 structure
Product Name:5-fluoro-1-N-methylbenzene-1,2-diamine
CAS No:348133-46-0
MF:C7H9FN2
MW:140.158164739609
CID:853126
PubChem ID:18457283
Update Time:2025-04-19

5-fluoro-1-N-methylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediamine,4-fluoro-N2-methyl-(9CI)
    • 4-fluoro-2-N-methylbenzene-1,2-diamine
    • 348133-46-0
    • DB-426588
    • DTXSID201287362
    • Z979730336
    • SCHEMBL5513056
    • EN300-62563
    • 5-Fluoro-N1-methylbenzene-1,2-diamine
    • 4-Fluoro-N2-methylbenzene-1,2-diamine
    • CS-0216852
    • 5-fluoro-1-N-methylbenzene-1,2-diamine
    • CHSVRICPJMRRQN-UHFFFAOYSA-N
    • AKOS011663100
    • E83261
    • 4-Fluoro-N2-methyl-1,2-benzenediamine
    • Inchi: 1S/C7H9FN2/c1-10-7-4-5(8)2-3-6(7)9/h2-4,10H,9H2,1H3
    • InChI Key: CHSVRICPJMRRQN-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C=1)NC)N

Computed Properties

  • Exact Mass: 140.07497646g/mol
  • Monoisotopic Mass: 140.07497646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 38Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 255.9±30.0 °C at 760 mmHg
  • Flash Point: 108.5±24.6 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

5-fluoro-1-N-methylbenzene-1,2-diamine Security Information

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